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Baccatin VIII Baccatin VIII
Brand Name: Vulcanchem
CAS No.: 1623410-10-5
VCID: VC0158508
InChI: InChI=1S/C33H42O13/c1-15-22-24(44-17(3)35)26(38)31(7)20(37)13-21-32(14-42-21,46-18(4)36)25(31)28(45-29(40)19-11-9-8-10-12-19)33(41,30(22,5)6)27(39)23(15)43-16(2)34/h8-12,20-21,23-28,37-39,41H,13-14H2,1-7H3/t20-,21+,23+,24+,25-,26-,27-,28-,31+,32-,33+/m0/s1
SMILES: CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1OC(=O)C)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C
Molecular Formula: C33H42O13
Molecular Weight: 646.686

Baccatin VIII

CAS No.: 1623410-10-5

Reference Standards

VCID: VC0158508

Molecular Formula: C33H42O13

Molecular Weight: 646.686

Baccatin VIII - 1623410-10-5

CAS No. 1623410-10-5
Product Name Baccatin VIII
Molecular Formula C33H42O13
Molecular Weight 646.686
Standard InChI InChI=1S/C33H42O13/c1-15-22-24(44-17(3)35)26(38)31(7)20(37)13-21-32(14-42-21,46-18(4)36)25(31)28(45-29(40)19-11-9-8-10-12-19)33(41,30(22,5)6)27(39)23(15)43-16(2)34/h8-12,20-21,23-28,37-39,41H,13-14H2,1-7H3/t20-,21+,23+,24+,25-,26-,27-,28-,31+,32-,33+/m0/s1
Standard InChIKey SMMKFLQKTRZJCF-CAEDTEOSSA-N
SMILES CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1OC(=O)C)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C
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Last Modified Aug 20 2021
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